Cas no 2600400-49-3 (4-(methyl-d3)pyrimidin-5,6-d2-2-amine)

• Product Name: 4-(methyl-d3)pyrimidin-5,6-d2-2-amine
• CAS No: 2600400-49-3
• MF: C₅H₇N₃
• MW: 114.159988641739
• CID: 6825650
• PubChem ID: 172406462
• Update Time: 2025-02-26

4-(methyl-d3)pyrimidin-5,6-d2-2-amine Chemical and Physical Properties

Names and Identifiers

• CS-23785
• 4-(methyl-d3)pyrimidin-5,6-d2-2-amine
• 2600400-49-3

• Inchi： 1S/C5H7N3/c1-4-2-3-7-5(6)8-4/h2-3H,1H3,(H2,6,7,8)/i1D3,2D,3D
• InChI Key： GHCFWKFREBNSPC-RHIBPKLGSA-N
• SMILES： N1C(N)=NC([2H])=C([2H])C=1C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 114.095380966Da
• Monoisotopic Mass: 114.095380966Da
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 51.8Ų